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Introduction
Angelica sinensis (Oliv.) Diels, commonly known as "Danggui" or "Dong Quai," and Angelica

gigas Nakai, or "Korean Angelica," are two closely related but distinct species within the

Apiaceae family. Both have been staples in traditional medicine for centuries, primarily in China

and Korea, respectively. A. sinensis is traditionally revered for its role in enriching the blood,

promoting circulation, and treating gynecological disorders.[1][2] In contrast, A. gigas has been

utilized as a sedative, a blood tonic agent, and for its analgesic properties.[3] While often used

for similar broad purposes, their distinct phytochemical profiles lead to significant differences in

their primary bioactive properties and therapeutic potentials. This guide provides an objective

comparison of their bioactivities, supported by experimental data, to inform research and drug

development.

Phytochemical Composition: A Tale of Two Profiles
The primary driver of the differential bioactivities between the two species is their unique

chemical composition. A. sinensis is rich in polysaccharides, ferulic acid, and Z-ligustilide,

whereas A. gigas is distinguished by a high concentration of pyranocoumarin derivatives,

particularly decursin and its isomer, decursinol angelate.[4][5]

Table 1: Comparison of Major Bioactive Compounds
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Compound Class Angelica sinensis Angelica gigas Key Bioactivities

Phthalides
Z-ligustilide,

Butylidenephthalide
Low concentrations

Anti-inflammatory,

Antispasmodic,

Neuroprotective, Anti-

platelet aggregation[2]

[6]

Organic Acids Ferulic Acid Low concentrations

Antioxidant, Anti-

inflammatory, Anti-

platelet aggregation[2]

[6]

Polysaccharides

Angelica sinensis

Polysaccharides

(ASP)

Not a primary

component

Immunomodulatory,

Hematopoietic, Anti-

tumor,

Hepatoprotective[7][8]

[9]

Pyranocoumarins
Low to negligible

concentrations

Decursin, Decursinol

Angelate

Anti-cancer,

Neuroprotective, Anti-

inflammatory, Anti-

angiogenic[3][10][11]

Simple Coumarins Present

Nodakenin,

Umbelliferone,

Scopoletin

Anti-allergic,

Neuroprotective, Anti-

inflammatory[5][12]

Comparative Bioactivity Analysis
The differences in chemical constituents translate directly to varied pharmacological effects.

While both species exhibit a spectrum of activities, their potencies in specific therapeutic areas

differ significantly.

Table 2: Summary of Comparative Pharmacological Effects
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Bioactivity Angelica sinensis Angelica gigas
Key Mechanisms &
Notes

Anti-Cancer

Moderate activity,

primarily attributed to

polysaccharides and

butylidenephthalide.[6]

[7]

Potent activity,

primarily driven by

decursin and

decursinol angelate.

[11][13]

A. gigas compounds

induce apoptosis via

modulation of

PI3K/Akt and Bcl-

2/Bax pathways and

inhibit tumor growth in

xenograft models.[11]

Neuroprotection

Demonstrated effects,

often linked to Z-

ligustilide and ferulic

acid improving

microcirculation.[2]

Strong evidence, with

decursin and

decursinol showing

significant protection

against neuronal

damage.[3]

A. gigas extracts and

compounds reduce

brain infarction, inhibit

microglia activation,

and may offer benefits

for neurodegenerative

diseases.[3][14]

Cardiovascular

Extensively

documented.

Promotes blood

circulation, reduces

platelet aggregation,

and protects against

ischemia.[2][15][16]

[17]

Moderate effects

reported.

A. sinensis

constituents like

ferulic acid and Z-

ligustilide are key.

They inhibit ADP-

induced platelet

aggregation and

improve

microcirculation.[2]

Anti-Inflammatory

Significant activity

from ferulic acid and

polysaccharides.[6][8]

Potent activity from

decursin and

decursinol angelate.

[5]

Both species inhibit

pro-inflammatory

cytokines like TNF-α

and IL-6, but through

different primary

compounds.[18]
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Immunomodulation

Primary activity driven

by Angelica sinensis

Polysaccharides

(ASP).[7][9]

Documented

immunomodulatory

effects, with some

extracts undergoing

clinical trials.[5]

ASP is known to

enhance immune

function, a key

traditional use of A.

sinensis.[7]

Hematopoiesis

A cornerstone of its

traditional use ("blood

tonic"), supported by

modern studies on

ASP.[7][8]

Also used traditionally

as a blood tonic

agent.[3]

A. sinensis

polysaccharides can

improve

hematopoietic function

by increasing red

blood cells, white

blood cells, and

hemoglobin.[7]

Experimental Protocols
Detailed methodologies are crucial for reproducing and building upon existing research. Below

are representative protocols for key bioactivity assays cited in the literature.

In Vivo Anti-Tumor Activity of Decursin (A. gigas)
Objective: To evaluate the effect of decursin on tumor growth in a mouse xenograft model.

[13]

Animal Model: Male ICR mice or nude mice for xenografts.[11][13]

Tumor Cell Inoculation: Sarcoma-180 or other cancer cells (e.g., gastric, hepatocellular) are

implanted subcutaneously, intraperitoneally, or orally to establish tumors.[11][13]

Treatment Protocol:

Once tumors are established, mice are randomized into control and treatment groups.

The treatment group receives decursin (e.g., 50-100 mg/kg) administered intraperitoneally

(i.p.) or via other appropriate routes daily for a specified period (e.g., 9-14 days).[13]

The control group receives a vehicle solution.
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Data Collection & Analysis:

Tumor volume and weight are measured at regular intervals and at the end of the study.

Animal body weight and survival rates are monitored.

Statistical analysis (e.g., t-test or ANOVA) is used to compare tumor size and survival

between groups.

Anti-Platelet Aggregation Assay for A. sinensis
Objective: To measure the inhibitory effect of A. sinensis extracts or compounds on platelet

aggregation.[2]

Model: In vivo rat model.

Protocol:

Rats are administered A. sinensis extract (e.g., 20 g/kg) or a specific compound like

sodium ferulate (0.2 g/kg, i.v.) or Z-ligustilide (10-40 mg/kg, p.o.).[2]

Blood is drawn to prepare platelet-rich plasma (PRP).

An aggregating agent, such as adenosine diphosphate (ADP) or collagen, is added to the

PRP to induce aggregation.

Platelet aggregation is measured using an aggregometer, which records the change in

light transmittance through the PRP suspension as platelets clump together.

Analysis: The percentage of inhibition is calculated by comparing the maximal aggregation in

the treatment group to the control group. For example, a 0.1 g/kg dose of sodium ferulate

was found to reduce collagen-induced platelet aggregation by 81%.[2]

Neuroprotection in a Focal Cerebral Ischemia Model (A.
gigas)

Objective: To assess the protective effects of an A. gigas extract against stroke-induced brain

damage.[3]
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Animal Model: Rats subjected to transient middle cerebral artery occlusion (MCAO) to

induce focal cerebral ischemia.

Protocol:

The MCAO procedure is performed to temporarily block blood flow to a region of the brain.

An aqueous extract of A. gigas is administered to the treatment group, typically before or

after the ischemic event.

After a reperfusion period (e.g., 24 hours), animals are euthanized.

Analysis:

Infarct Volume: Brains are sectioned and stained (e.g., with TTC stain) to visualize and

quantify the volume of infarcted (damaged) tissue.

Neurological Deficit: Behavioral tests are conducted to score neurological function.

Histology: Brain sections are analyzed via immunohistochemistry to assess neuronal

death, blood-brain barrier permeability, and the activation of microglia and astrocytes.[3]

Visualizations: Pathways and Workflows
Signaling Pathways
Decursin from A. gigas exerts potent anti-cancer effects by modulating critical cell signaling

pathways, notably inducing apoptosis.
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Caption: Decursin-induced apoptosis signaling pathway in cancer cells.
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Experimental Workflow
The following diagram illustrates a typical workflow for an in vivo study comparing the anti-

tumor efficacy of plant extracts.
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Caption: Experimental workflow for an in vivo anti-tumor study.
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Conclusion
While both Angelica sinensis and Angelica gigas hold significant therapeutic promise, their

bioactivities are not interchangeable. A. sinensis distinguishes itself through the potent

hematopoietic, immunomodulatory, and cardiovascular effects of its polysaccharides and

phthalides.[2][7] Conversely, A. gigas is a powerful source of the pyranocoumarins decursin

and decursinol angelate, which drive its notable anti-cancer and neuroprotective activities.[3]

[11] For researchers and drug development professionals, understanding these distinct

phytochemical and pharmacological profiles is paramount for targeted therapeutic applications,

ensuring that the correct species is selected for the desired biological outcome. Further head-

to-head comparative studies are warranted to fully elucidate their mechanisms and clinical

potential.
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